Cas no 92310-23-1 (ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate)

• Product Name: ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate
• CAS No: 92310-23-1
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 2108965
• PubChem ID: 17608811
• Update Time: 2025-07-23

ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate
• DB-001828
• 92310-23-1
• MFCD02179779
• 4-Oxo-1,4-dihydro-[1,6]naphthyridine-3-carboxylic acid ethyl ester
• 6861-83-2
• 4-Hydroxy-[1,6]naphthyridine-3-carboxylic acid ethyl ester
• ethyl 4-oxo-1H-1,6-naphthyridine-3-carboxylate
• EN300-203095
• SCHEMBL1666100
• 4-Oxo-1,4-dihydro-[1,6]naphthyridine-3-carboxylicacidethylester
• F2155-0001
• Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate
• MFCD09743296
• ethyl 4-oxo-6H-1,6-naphthyridine-3-carboxylate
• AKOS005208229
• AKOS015904275
• DAYVNSVJVHCJAV-UHFFFAOYSA-N
• DA-00802
• Z2017679813
• GAA86183
• H57365

• MDL： MFCD02179779
• Inchi： 1S/C11H10N2O3/c1-2-16-11(15)8-6-13-9-3-4-12-5-7(9)10(8)14/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： DAYVNSVJVHCJAV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2C=CN=CC=2C1=O)=O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 359.5±37.0 °C at 760 mmHg
• Flash Point: 171.2±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-Oxo-1,4-Dihydro-1,6-Naphthyridine-3-Carboxylate (CAS: 92310-23-1)

Ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate (CAS: 92310-23-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications.

One of the key advancements in the study of ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinase targets, including EGFR and VEGFR. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of 1,6-naphthyridine derivatives, showing promising anti-proliferative effects against several cancer cell lines. The study emphasized the compound's ability to modulate key signaling pathways involved in tumor growth and metastasis.

In addition to its anticancer potential, ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including MRSA. The researchers synthesized several analogs of the compound and evaluated their antibacterial activity, identifying specific structural modifications that enhance potency and reduce toxicity. These findings suggest that this compound could serve as a valuable lead for the development of new antibiotics.

Another area of interest is the compound's anti-inflammatory activity. A 2022 study in the European Journal of Medicinal Chemistry explored its potential as an inhibitor of pro-inflammatory cytokines, such as TNF-α and IL-6. The study demonstrated that certain derivatives of ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate could significantly reduce inflammation in preclinical models, offering a potential therapeutic avenue for chronic inflammatory diseases like rheumatoid arthritis.

The synthesis of ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate and its derivatives has also seen methodological improvements. Recent publications in Organic Letters and Tetrahedron have described more efficient and scalable synthetic routes, enabling the production of these compounds in higher yields and with greater purity. These advancements are critical for facilitating further pharmacological studies and eventual clinical translation.

In conclusion, ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate (CAS: 92310-23-1) represents a promising scaffold in medicinal chemistry, with diverse applications in oncology, antimicrobial therapy, and inflammation. Ongoing research continues to uncover new derivatives and mechanisms of action, paving the way for the development of next-generation therapeutics. Future studies should focus on optimizing the pharmacokinetic and safety profiles of these compounds to advance them into clinical trials.